ethyl 2-[(5E)-5-{4-[(3-fluorobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]propanoate

• IUPAC Name: ethyl 2-[(5E)-5-[[4-[(3-fluorophenyl)methoxy]phenyl]methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]propanoate
• InChI: InChI=1S/C22H20FNO5S/c1-3-28-21(26)14(2)24-20(25)19(30-22(24)27)12-15-7-9-18(10-8-15)29-13-16-5-4-6-17(23)11-16/h4-12,14H,3,13H2,1-2H3/b19-12+
• InChI Key: HKURMGCKKRBEBK-XDHOZWIPSA-N
• Canonical SMILES: CCOC(=O)C(C)N1C(=O)C(=CC2=CC=C(C=C2)OCC3=CC(=CC=C3)F)SC1=O
• Isomeric SMILES: CCOC(=O)C(C)N1C(=O)/C(=C\C2=CC=C(C=C2)OCC3=CC(=CC=C3)F)/SC1=O
• Molecular Formula: C22H20FNO5S
• Molecular Weight: 429.5 g/mol

Description

Ethyl 2-[(5E)-5-{4-[(3-fluorobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]propanoate is a complex organic compound with a unique structure that includes a thiazolidine ring, a fluorobenzyl group, and an ethyl ester. This compound is of interest in various fields of scientific research due to its potential biological activities and applications in organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of ethyl 2-[(5E)-5-{4-[(3-fluorobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]propanoate typically involves multiple steps, starting with the preparation of intermediate compounds. One common method involves the condensation of 3-fluorobenzyl alcohol with 4-formylbenzoic acid to form the corresponding benzylidene derivative. This intermediate is then reacted with thiazolidine-2,4-dione under basic conditions to form the thiazolidinone ring. Finally, esterification with ethyl bromoacetate yields